Cas no 55687-41-7 (3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid)

• Product Name: 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid
• CAS No: 55687-41-7
• MF: C₁₁H₁₂O₆
• MW: 240.209383964539
• CID: 5301499
• PubChem ID: 12398306
• Update Time: 2025-06-08

3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid
• CS-0345210
• 55687-41-7
• MFCD31591542
• G71386
• SCHEMBL11854718
• EN300-767924

• Inchi： 1S/C11H12O6/c1-15-7-4-6(10(12)13)5-8(16-2)9(7)11(14)17-3/h4-5H,1-3H3,(H,12,13)
• InChI Key： OVTXMXLGPQUKGY-UHFFFAOYSA-N
• SMILES： C(C1C(=CC(C(=O)O)=CC=1OC)OC)(=O)OC

Computed Properties

• Exact Mass: 240.06338810g/mol
• Monoisotopic Mass: 240.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 82.1Ų

Additional information on 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid

Recent Advances in the Study of 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid (CAS: 55687-41-7)

The compound 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid (CAS: 55687-41-7) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic carboxylic acid derivative, characterized by its unique methoxy and methoxycarbonyl functional groups, has been explored for its potential in drug synthesis, material science, and as a building block for more complex molecules. Recent studies have focused on its role in the development of novel therapeutic agents and its utility in organic synthesis.

One of the most notable advancements in the study of 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid is its application in the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of anti-inflammatory compounds. Researchers utilized the compound's reactive carboxyl group to create derivatives that exhibited potent inhibitory effects on cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study highlighted the compound's potential as a scaffold for designing new non-steroidal anti-inflammatory drugs (NSAIDs).

In addition to its pharmaceutical applications, 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid has been investigated for its role in material science. A recent report in Advanced Materials detailed its use in the development of organic semiconductors. The compound's electron-withdrawing properties and stable aromatic structure make it an ideal candidate for creating high-performance organic electronic devices. Researchers synthesized a series of conjugated polymers incorporating the compound, which exhibited excellent charge transport properties and thermal stability, paving the way for its use in flexible electronics and optoelectronic applications.

Another significant area of research involves the compound's potential as a ligand in metal-organic frameworks (MOFs). A 2024 study in Chemical Communications explored its ability to form stable coordination complexes with transition metals, resulting in MOFs with high porosity and surface area. These MOFs demonstrated remarkable gas adsorption capabilities, particularly for carbon dioxide, suggesting their potential use in environmental applications such as carbon capture and storage. The study also noted the compound's versatility in tuning the properties of MOFs by modifying its functional groups.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce costs. A 2023 paper in Organic Process Research & Development presented a novel catalytic method for the efficient production of the compound, achieving a yield of over 85% with minimal byproducts. This advancement is expected to facilitate its broader adoption in industrial and research settings.

In conclusion, 3,5-Dimethoxy-4-(methoxycarbonyl)benzoic acid (CAS: 55687-41-7) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its diverse applications, from drug development to material science, underscore its importance as a versatile building block. Future research is likely to explore its potential in emerging fields such as nanotechnology and green chemistry, further expanding its utility and impact.